Cas no 457654-61-4 (ethyl 2-amino-3-(2,5-dichlorophenyl)propanoate hydrochloride)

• Product Name: ethyl 2-amino-3-(2,5-dichlorophenyl)propanoate hydrochloride
• CAS No: 457654-61-4
• MF: C₁₁H₁₄Cl₃NO₂
• MW: 298.593360424042
• MDL: MFCD34168099
• CID: 2643734
• PubChem ID: 86209417
• Update Time: 2025-07-31

ethyl 2-amino-3-(2,5-dichlorophenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(2,5-dichlorophenyl)propanoate hydrochloride
• 457654-61-4
• EN300-28221494

• MDL： MFCD34168099
• Inchi： 1S/C11H13Cl2NO2.ClH/c1-2-16-11(15)10(14)6-7-5-8(12)3-4-9(7)13;/h3-5,10H,2,6,14H2,1H3;1H
• InChI Key： MQKFPDPSBRBBHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC(C(=O)OCC)N)Cl.Cl

Computed Properties

• Exact Mass: 297.009012Da
• Monoisotopic Mass: 297.009012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-amino-3-(2,5-dichlorophenyl)propanoate hydrochloride

Ethyl 2-Amino-3-(2,5-Dichlorophenyl)Propanoate Hydrochloride: A Comprehensive Overview

Ethyl 2-amino-3-(2,5-dichlorophenyl)propanoate hydrochloride, with CAS number 457654-61-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an ethyl ester group attached to a propanoate backbone, which is further substituted with an amino group and a dichlorophenyl moiety. The presence of the amino group and the dichlorophenyl substituent introduces interesting electronic and steric effects, making this compound a valuable subject for both academic and industrial research.

Recent studies have highlighted the importance of ethyl 2-amino-3-(2,5-dichlorophenyl)propanoate hydrochloride in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of various pharmaceutical agents. For instance, its ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. This property is particularly valuable in the synthesis of biologically active compounds, where stereochemistry plays a crucial role.

The structural versatility of ethyl 2-amino-3-(2,5-dichlorophenyl)propanoate hydrochloride also makes it a promising candidate for use in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further underscored the potential of this compound as a building block for creating functional materials with tailored properties.

In terms of pharmacological applications, ethyl 2-amino-3-(2,5-dichlorophenyl)propanoate hydrochloride has shown potential as an anti-inflammatory agent. Studies conducted on animal models have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress. These findings suggest that the compound could be developed into a therapeutic agent for conditions such as arthritis and inflammatory bowel disease. However, further research is required to fully understand its mechanism of action and safety profile.

The synthesis of ethyl 2-amino-3-(2,5-dichlorophenyl)propanoate hydrochloride involves a multi-step process that typically begins with the preparation of the dichlorobenzene derivative. This is followed by nucleophilic substitution reactions to introduce the amino and ester groups. The final step involves protonation to yield the hydrochloride salt. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

From an environmental perspective, ethyl 2-amino-3-(2,5-dichlorophenyl)propanoate hydrochloride has been studied for its biodegradability and toxicity profiles. Initial assessments indicate that it undergoes moderate biodegradation under aerobic conditions, though further studies are needed to evaluate its long-term impact on ecosystems. Its toxicity profile suggests low acute toxicity; however, chronic exposure effects remain to be investigated.

In conclusion, ethyl 2-amino-3-(2,5-dichlorophenyl)propanoate hydrochloride (CAS No: 457654-61-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features make it a valuable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.